Cas no 2228146-04-9 (3-(5-cyanothiophen-2-yl)-2-methylpropanoic acid)

• Product Name: 3-(5-cyanothiophen-2-yl)-2-methylpropanoic acid
• CAS No: 2228146-04-9
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• CID: 6281814
• PubChem ID: 165612436
• Update Time: 2025-05-20

3-(5-cyanothiophen-2-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-cyanothiophen-2-yl)-2-methylpropanoic acid
• 2228146-04-9
• EN300-1744667

• Inchi： 1S/C9H9NO2S/c1-6(9(11)12)4-7-2-3-8(5-10)13-7/h2-3,6H,4H2,1H3,(H,11,12)
• InChI Key： MZJRCVADDKSDEZ-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1CC(C(=O)O)C

Computed Properties

• Exact Mass: 195.03539970g/mol
• Monoisotopic Mass: 195.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 89.3Ų

Additional information on 3-(5-cyanothiophen-2-yl)-2-methylpropanoic acid

3-(5-Cyanothiophen-2-yl)-2-methylpropanoic Acid: A Comprehensive Overview

The compound 3-(5-cyanothiophen-2-yl)-2-methylpropanoic acid, identified by the CAS number 1460496, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, often abbreviated as 3-(5-CNTh)-PMA, has garnered attention due to its unique structural properties and promising applications in drug design, electronic materials, and advanced organic synthesis.

Recent studies have highlighted the importance of thiophene derivatives in modern chemical research. The presence of the cyano group (-CN) in the thiophene ring introduces electron-withdrawing effects, which significantly influence the electronic properties of the molecule. This makes 3-(5-CNTh)-PMA a valuable candidate for exploring new materials with tailored electronic characteristics. For instance, researchers have demonstrated that this compound can serve as a building block for constructing advanced organic semiconductors, which are critical for next-generation electronic devices such as flexible displays and wearable sensors.

In terms of synthesis, the preparation of 3-(5-CNTh)-PMA involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiophene ring via cyclization reactions, followed by selective substitution to introduce the cyano group and the propanoic acid moiety. Recent advancements in catalysis have enabled higher yields and improved purity levels, making this compound more accessible for large-scale applications.

The structural uniqueness of 3-(5-CNTh)-PMA lies in its ability to form hydrogen bonds due to the carboxylic acid group (-COOH) at position 3. This property is particularly advantageous in drug design, where hydrogen bonding plays a crucial role in molecular recognition and bioavailability. Researchers have explored this compound as a potential lead molecule for developing new pharmaceutical agents targeting various therapeutic areas, including inflammation and neurodegenerative diseases.

In addition to its chemical significance, 3-(5-CNTh)-PMA has also been studied for its environmental compatibility. Recent green chemistry initiatives have focused on developing sustainable synthetic routes for this compound, reducing waste generation and energy consumption. These efforts align with global trends toward more eco-friendly chemical processes, ensuring that the production of 3-(5-CNTh)-PMA remains viable in an increasingly environmentally conscious industry.

The versatility of 3-(5-CNTh)-PMA extends to its applications in material science. By incorporating this compound into polymer networks, scientists have created materials with enhanced mechanical properties and thermal stability. Such materials are being explored for use in aerospace applications where durability under extreme conditions is paramount.

In conclusion, 3-(5-cyanothiophen-2-yl)-2-methylpropanoic acid, with its unique structure and diverse applications, represents a significant advancement in modern chemistry. Its role as a versatile building block across multiple disciplines underscores its importance in both academic research and industrial development. As research continues to uncover new potential uses for this compound, it is poised to make even greater contributions to the field of chemistry and beyond.